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Compound of Interest

Compound Name: 2-Bromo-4-methyl-5-nitrophenol

Cat. No.: B1282645

Disclaimer: Limited specific material safety data is publicly available for 2-Bromo-4-methyl-5-
nitrophenol. This guide compiles the available information and supplements it with data from
structurally related compounds to provide a comprehensive overview for researchers. All users
should conduct their own risk assessments and exercise extreme caution.

This technical guide provides an in-depth overview of the material safety data sheet (MSDS) for
2-Bromo-4-methyl-5-nitrophenol, tailored for researchers, scientists, and professionals in
drug development. Due to the limited availability of specific data for this compound, information
has been supplemented with data from structurally similar nitrophenols.

Compound Identification and Physicochemical
Properties

2-Bromo-4-methyl-5-nitrophenol is an organic compound with the molecular formula
C7HeBrNOs.[1] It is characterized by a phenolic ring substituted with a bromine atom, a methyl

group, and a nitro group.[1]

Table 1: Compound Identifiers for 2-Bromo-4-methyl-5-nitrophenol
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Identifier Value

CAS Number 103448-24-4

IUPAC Name 2-bromo-4-methyl-5-nitrophenol[1]

Molecular Formula C7HeBrNO3[1]

Molecular Weight 232.03 g/mol [1]

nchi INChl=1S/C7H6BrNO3/c1-4-2-5(8)7(10)3-
6(4)9(11)12/h2-3,10H,1H3[1]

InChl Key UNDCYNWWVCTFES-UHFFFAOY SA-N[1]

SMILES CC1=CC(=C(C=C1--INVALID-LINK--

[O-)O)Br[1]

Table 2: Physical and Chemical Properties of 2-Bromo-4-methyl-5-nitrophenol and a Related
Isomer
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2-Bromo-4-methyl-5-

2-Bromo-5-methyl-4-

Property ] .

nitrophenol nitrophenol (Isomer)
Appearance White crystalline solid[2] Not Specified
Melting Point Not Available Not Available
Boiling Point Not Available Not Available
Density Not Available Not Available
XLogP3 Not Available 2.5[3]
Hydrogen Bond Donor Count Not Available 1[3]
Hydrogen Bond Acceptor )
Count Not Available 3[3]
Rotatable Bond Count Not Available 1[3]
Exact Mass Not Available 230.95311 Da[3]
Monoisotopic Mass Not Available 230.95311 Da[3]
Topological Polar Surface Area  Not Available 66.1 A?[3]
Heavy Atom Count Not Available 12[3]

Hazard Identification and Safety Precautions

Due to the presence of a nitro group and a bromine atom, 2-Bromo-4-methyl-5-nitrophenol is
likely to be toxic and an irritant.[1] Nitrophenols, as a class, can cause irritation, eye damage,
and systemic poisoning upon ingestion or inhalation.[1] The nitro group may also make the
compound relatively unstable under certain conditions, potentially leading to exothermic
reactions.[1]

For the related compound, 2-Bromo-4-methyl-5-nitroaniline, it is stated to be harmful by
inhalation, in contact with skin, and if swallowed.[4]

Table 3: GHS Hazard Classification for Related Nitrophenol Compounds
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Hazard Class

Hazard Category

Compound

Acute toxicity, oral Category 4 2-Bromo-4-nitrophenol[5]
Hazardous to the aquatic ]
) Category 1 2-Bromo-4-nitrophenol[5]
environment, acute hazard
Skin Corrosion/Irritation Category 2 2-Methyl-5-nitrophenol[6]
Serious Eye Damage/Eye )
Category 2 2-Methyl-5-nitrophenol[6]

Irritation

Specific target organ toxicity

Category 3 (Respiratory

2-Methyl-5-nitrophenol[6]

(single exposure) system)
Acute dermal toxicity Category 3 2-Methyl-5-nitrophenol[6]
Acute Inhalation Toxicity - )

Category 4 2-Methyl-5-nitrophenol[6]

Dusts and Mists

Recommended Safety Precautions:

e Engineering Controls: Use only in a chemical fume hood.[4] Ensure adequate ventilation.[7]

Eyewash stations and safety showers should be close to the workstation.[6]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety goggles or glasses.[4]

o Skin Protection: Wear laboratory clothing and chemical-resistant gloves.[4] Gloves must

be inspected prior to use.[7]

o Respiratory Protection: If dust is generated, a respirator may be required.[7]

» Handling: Avoid contact with skin and eyes.[7] Avoid the formation of dust and aerosols.[7]
Wash thoroughly after handling.[4] Do not eat, drink, or smoke when using this product.[8]

» Storage: Store in a cool, dry, and well-ventilated place.[7][8] Keep containers tightly closed.

[7]
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Toxicological Information

Specific toxicological data for 2-Bromo-4-methyl-5-nitrophenol is not available. The
information below for a related compound is provided for guidance.

Table 4: Toxicological Data for 2-Methyl-5-nitrophenol

Test Result Species
Acute Oral Toxicity Category 4 Data not specified
Acute Dermal Toxicity Category 3 Data not specified

Acute Inhalation Toxicity

) Category 4 Data not specified
(Dusts/Mists)
Skin Corrosion/Irritation Category 2 Data not specified
Serious Eye Damage/Irritation Category 2 Data not specified

Specific Target Organ Toxicity Category 3 (Respiratory N
. Data not specified
(Single Exposure) System)

Experimental Protocols and Handling

No specific, peer-reviewed experimental protocols for the synthesis or biological application of
2-Bromo-4-methyl-5-nitrophenol were identified. A general synthesis route for the related
iIsomer, 2-Bromo-5-methyl-4-nitrophenol, involves the reaction of 1-Bromo-2-fluoro-4-methyl-5-
nitrobenzene with sodium hydroxide in dimethyl sulfoxide.[9] Researchers should develop their
own detailed protocols with rigorous safety assessments.

Below is a generalized workflow for handling potentially hazardous chemical compounds in a
research setting.
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Caption: Generalized workflow for handling hazardous research chemicals.

Reactivity and Biological Activity
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Reactivity Profile:

Based on its functional groups, 2-Bromo-4-methyl-5-nitrophenol is expected to undergo
several types of chemical reactions:

e Nucleophilic Substitution: The bromine atom can be displaced by various nucleophiles.[1]

e Reduction: The nitro group can be reduced to an amino group, which would significantly alter
the compound's biological properties.[1]

« Esterification: The phenolic hydroxyl group can react with carboxylic acids to form esters.[1]
Potential Biological Activity:

While specific studies on 2-Bromo-4-methyl-5-nitrophenol are lacking, compounds with
similar structures have shown potential biological activities:

» Antimicrobial and Antifungal Properties: Related bromophenol derivatives have been
investigated for their activity against various pathogens.[1]

o Cytotoxic Effects: The presence of a nitro group is often associated with cytotoxicity in
cancer cell lines, suggesting potential applications in oncology research.[1]

In conclusion, 2-Bromo-4-methyl-5-nitrophenol is a research chemical with limited publicly
available safety and toxicological data. Researchers should handle this compound with the
utmost care, employing stringent safety protocols appropriate for potentially toxic and irritant
substances. Further investigation is required to fully characterize its physicochemical
properties, reactivity, and biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Bromo-4-methyl-5-nitrophenol: A Technical Safety and
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282645#2-bromo-4-methyl-5-nitrophenol-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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